N-(3,4-dichlorobenzyl)-2-furamide

• IUPAC Name: N-[(3,4-dichlorophenyl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C12H9Cl2NO2/c13-9-4-3-8(6-10(9)14)7-15-12(16)11-2-1-5-17-11/h1-6H,7H2,(H,15,16)
• InChI Key: HPPAPDPGFXUTLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C12H9Cl2NO2
• Molecular Weight: 270.11 g/mol

Description

N-(3,4-dichlorobenzyl)-2-furamide, also known as DBF, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. DBF is a member of the furamide family of compounds and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(3,4-dichlorobenzyl)-2-furamide is not fully understood, but it is thought to act by disrupting the normal functioning of the nervous system in insects, leading to paralysis and eventual death. In addition, N-(3,4-dichlorobenzyl)-2-furamide has been found to inhibit the growth and replication of bacteria and fungi by disrupting the normal functioning of their cell membranes.
Biochemical and Physiological Effects:
N-(3,4-dichlorobenzyl)-2-furamide has been found to exhibit a range of biochemical and physiological effects, including the inhibition of acetylcholinesterase activity in insects, which is essential for the proper functioning of the nervous system. In addition, N-(3,4-dichlorobenzyl)-2-furamide has also been found to inhibit the growth and replication of bacteria and fungi by disrupting the normal functioning of their cell membranes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,4-dichlorobenzyl)-2-furamide in lab experiments is its potent insecticidal and antimicrobial activity, which makes it a useful tool for studying the effects of insecticides and antimicrobial agents on various organisms. However, one of the limitations of using N-(3,4-dichlorobenzyl)-2-furamide is its potential toxicity to non-target organisms, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-(3,4-dichlorobenzyl)-2-furamide, including the development of more potent and selective insecticides and antimicrobial agents based on the structure of N-(3,4-dichlorobenzyl)-2-furamide. In addition, further studies are needed to fully understand the mechanism of action of N-(3,4-dichlorobenzyl)-2-furamide and its potential use in other scientific research applications.

Synthesis Methods

The synthesis of N-(3,4-dichlorobenzyl)-2-furamide involves the reaction of 3,4-dichlorobenzylamine with furan-2-carboxylic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using various chromatographic techniques to obtain pure N-(3,4-dichlorobenzyl)-2-furamide.

Scientific Research Applications

N-(3,4-dichlorobenzyl)-2-furamide has been widely studied for its potential use as an insecticide, as it has been found to exhibit potent insecticidal activity against a range of insect species. In addition, N-(3,4-dichlorobenzyl)-2-furamide has also been investigated for its potential use as an antimicrobial agent, as it has been found to exhibit broad-spectrum antimicrobial activity against a range of bacteria and fungi.